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Compound of Interest

Compound Name: 3-Chloro-2,6-dimethylaniline

Cat. No.: B1588688 Get Quote

3-Chloro-2,6-dimethylaniline (CAS No: 26829-77-6), also known as 3-chloro-2,6-xylidine, is a

substituted aniline that serves as a key intermediate in various synthetic applications.[1][2] Its

molecular structure, featuring a chlorinated and dimethylated benzene ring attached to an

amino group, makes it a versatile building block, particularly in the synthesis of dyes and

potentially in the development of agrochemicals and pharmaceutical compounds.[1] However,

the very features that lend to its synthetic utility also confer a significant toxicological profile that

necessitates rigorous safety and handling protocols.

Anilines and their derivatives are a class of compounds well-known for their potential metabolic

liabilities and associated toxicities.[3][4] The introduction of a chlorine atom and methyl groups

to the aniline core modifies its reactivity and metabolic fate, influencing its toxicokinetics. This

guide provides a comprehensive overview of the known hazards, toxicological mechanisms,

and essential safety protocols for 3-Chloro-2,6-dimethylaniline to ensure its safe handling in a

research and development setting.

Section 1: Physicochemical and Hazardous
Properties
A foundational understanding of a chemical's properties is paramount to anticipating its

behavior and associated risks.
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Property Value Source(s)

CAS Number 26829-77-6 [2]

Molecular Formula C₈H₁₀ClN [2]

Molecular Weight 155.62 g/mol [2]

Appearance
Data not consistently available;

may be a solid or liquid.
[5]

Melting Point 30-32 °C [6]

Boiling Point 136-138 °C at 17 mmHg [6]

Density ~1.142 g/cm³ [6]

Solubility Slightly soluble in water. [7][8]

Flash Point 110.1 °C [6]

Section 2: Comprehensive Toxicological Profile
While specific toxicological studies on 3-Chloro-2,6-dimethylaniline are limited, a robust

profile can be constructed by examining data from its parent compound, 2,6-dimethylaniline

(2,6-xylidine), and related chlorinated anilines. This approach, known as read-across, is a

scientifically valid method for assessing the hazards of data-poor chemicals.

Mechanism of Toxicity: The Hematotoxic Threat of
Anilines
The primary toxicological concern for many aniline derivatives is hematotoxicity, specifically the

induction of methemoglobinemia.[9][10] While not directly documented for 3-Chloro-2,6-
dimethylaniline, this is a well-established mechanism for the aniline class.

Causality: Upon absorption, aniline compounds can be metabolized to reactive

intermediates, such as phenylhydroxylamines. These metabolites oxidize the ferrous iron

(Fe²⁺) in hemoglobin to its ferric state (Fe³⁺), forming methemoglobin. Methemoglobin is

incapable of binding and transporting oxygen, leading to cyanosis (a bluish discoloration of

the skin and lips), headache, dizziness, fatigue, and in severe cases, respiratory distress,
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collapse, and death.[8][9] Studies on various chloroaniline isomers confirm this hematotoxic

effect, demonstrating that they can reduce the blood's ability to transport oxygen.[8][9]

Acute Toxicity
3-Chloro-2,6-dimethylaniline is classified as harmful by multiple routes of exposure. The

primary hazards are summarized in the Globally Harmonized System (GHS) classification table

below.

Hazard Class GHS Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[2]

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin
[11]

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
[11]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2]

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation
[2]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[2]

These classifications underscore the importance of preventing direct contact, ingestion, and

inhalation through stringent engineering controls and personal protective equipment.

Carcinogenicity: A Significant Concern
There are no direct carcinogenicity studies available for 3-Chloro-2,6-dimethylaniline.

However, the data on its parent compound, 2,6-dimethylaniline (also known as 2,6-xylidine), is

a major cause for concern.
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A two-year feed study conducted by the National Toxicology Program (NTP) concluded that

2,6-xylidine was clearly carcinogenic in male and female rats, causing significant increases in

adenomas and carcinomas of the nasal cavity.[12] The International Agency for Research on

Cancer (IARC) has classified the related compound 2,6-dimethylaniline as a Group 2B

carcinogen, meaning it is "possibly carcinogenic to humans."[3] Given this evidence, it is

prudent and scientifically justified to handle 3-Chloro-2,6-dimethylaniline as a suspected

human carcinogen.

Mutagenicity and Reproductive Toxicity
Data on the mutagenic and reproductive effects of 3-Chloro-2,6-dimethylaniline are largely

unavailable.[13] However, a study on the related compound 3-chloro-2-methylaniline showed

positive results for mutagenicity by significantly depressing testicular DNA synthesis in mice.

[10] This finding suggests a potential for genotoxicity within this chemical class, warranting a

high degree of caution.

Section 3: Exposure Control and Personal
Protection
A multi-layered approach, based on the hierarchy of controls, is essential for mitigating the risks

associated with 3-Chloro-2,6-dimethylaniline.
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Hierarchy of Controls for 3-Chloro-2,6-dimethylaniline

Specific Control Measures

Elimination
(Not Feasible - Required Intermediate)

Substitution
(Investigate safer alternatives if possible)

Engineering Controls
(Primary Barrier)

Administrative Controls
(Procedural Safeguards)

• Chemical Fume Hood
• Glove Box (for potent compounds)

• Ventilated Enclosures

Personal Protective Equipment (PPE)
(Last Line of Defense)

• Standard Operating Procedures (SOPs)
• Designated Work Areas

• Chemical Hygiene Plan Training
• Restricted Access

• Nitrile or Neoprene Gloves (double-gloving recommended)
• Chemical Splash Goggles & Face Shield

• Lab Coat (Chemical Resistant Apron for large quantities)
• Respiratory Protection (if engineering controls are insufficient)
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Identify Exposure Route

Immediate Actions

Exposure Incident Occurs

Skin Contact?

Eye Contact?

No

Remove contaminated clothing.
Wash area with soap & water

for at least 15 minutes.

YesInhalation?

No

Immediately flush eyes with
water for at least 15 minutes.

Remove contact lenses if possible.

Yes

Ingestion?

No

Move to fresh air.
If not breathing, give
artificial respiration.

Yes

Rinse mouth with water.
DO NOT induce vomiting.

Never give anything by mouth
to an unconscious person.

Yes

Seek Immediate Medical Attention
for ALL exposures.

Bring SDS with victim.

Click to download full resolution via product page

Caption: Decision tree for emergency response to exposure.
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First-Aid Measures
Inhalation: Move the victim to fresh air immediately. If breathing is difficult, provide oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention. [11]*

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area

thoroughly with soap and plenty of water for at least 15 minutes. Seek medical help. [11]*

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention. [11]* Ingestion: Rinse mouth with water. Do not

induce vomiting. Never give anything by mouth to an unconscious person. Call a poison

control center or doctor immediately for treatment advice. [11]

Accidental Release Measures
Minor Spill: Evacuate unnecessary personnel. Wearing appropriate PPE, cover the spill with

an inert absorbent material (e.g., vermiculite, sand). Scoop the material into a sealed,

labeled container for hazardous waste disposal. Clean the spill area with a suitable solvent,

followed by soap and water.

Major Spill: Evacuate the area immediately. Alert emergency response personnel. Do not

attempt to clean up a large spill without proper training and equipment. Prevent the spill from

entering drains or waterways. [6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

[11]* Hazards: Combustion may produce toxic fumes of carbon monoxide, carbon dioxide,

and nitrogen oxides. [14]* Protective Equipment: Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective gear. [11]

Section 6: Environmental Fate and Ecotoxicity
Chlorinated anilines are recognized as environmental pollutants due to their potential for

persistence and toxicity to aquatic organisms. [6][15]They can enter waterways through

industrial discharge or accidental spills. [6]Studies on related compounds indicate that they are

toxic to aquatic life, and some may bioaccumulate. [16][17]Therefore, every effort must be

made to prevent the release of 3-Chloro-2,6-dimethylaniline into the environment.
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Conclusion
3-Chloro-2,6-dimethylaniline is a chemical intermediate with significant acute and chronic

health hazards, most notably its inferred hematotoxicity and the carcinogenic potential

demonstrated by its parent compound. Safe handling is achievable but requires a disciplined

and informed approach. Researchers, scientists, and drug development professionals must

operate with a comprehensive understanding of its toxicological profile and adhere strictly to

the engineering controls, administrative procedures, and personal protective equipment

protocols outlined in this guide. By integrating these principles into all laboratory workflows, the

risks associated with this valuable but hazardous compound can be effectively managed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1588688#3-chloro-2-6-dimethylaniline-safety-toxicity-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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